Cas no 2171975-28-1 (2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride)
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
- EN300-1457814
- 2171975-28-1
-
- Inchi: 1S/C13H8F4O2S/c14-13(15,16)10-6-7-12(20(17,18)19)11(8-10)9-4-2-1-3-5-9/h1-8H
- InChI Key: PRVGKDTWCZAFKG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(F)(F)F)=CC=1C1C=CC=CC=1)(=O)(=O)F
Computed Properties
- Exact Mass: 304.01811332g/mol
- Monoisotopic Mass: 304.01811332g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.5Ų
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1457814-1.0g |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1457814-50mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-100mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 100mg |
$640.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-250mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 250mg |
$670.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-500mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 500mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-1000mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 1000mg |
$728.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-2500mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 2500mg |
$1428.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-5000mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 5000mg |
$2110.0 | 2023-09-29 | ||
| Enamine | EN300-1457814-10000mg |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride |
2171975-28-1 | 10000mg |
$3131.0 | 2023-09-29 |
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
Professional Introduction to 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2171975-28-1)
2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride, identified by the CAS number 2171975-28-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfonate fluorides, a subset of molecules known for their versatile reactivity and utility in synthetic chemistry. The presence of both a phenyl group and a trifluoromethyl substituent imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel chemical entities.
The structural features of 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride are particularly noteworthy. The benzene ring, augmented with a phenyl substituent at the 2-position, contributes to its aromatic stability while the trifluoromethyl group at the 4-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. The sulfonyl fluoride moiety, located at the 1-position, serves as a reactive handle for further functionalization via nucleophilic substitution reactions. This combination of structural elements makes it an attractive building block for medicinal chemists seeking to optimize bioactivity and pharmacokinetic profiles.
In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their demonstrated ability to improve drug efficacy and reduce toxicity. The fluorine atom's electronegativity alters electron distribution within the molecule, influencing binding affinity to biological targets. Furthermore, fluorine's presence can modulate metabolic pathways, leading to extended half-lives and improved therapeutic windows. 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride exemplifies these advantages, offering researchers a versatile scaffold for exploring new drug candidates.
Recent studies have highlighted the utility of aryl sulfonate fluorides in medicinal chemistry. For instance, researchers have leveraged sulfonyl fluoride derivatives to develop inhibitors targeting enzymes involved in cancer progression. The reactivity of the sulfonyl fluoride group allows for facile introduction of diverse functional groups, enabling the synthesis of libraries of compounds for high-throughput screening. Additionally, the trifluoromethyl group has been shown to enhance binding interactions with protein targets, often improving both potency and selectivity.
The synthesis of 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromophenyl 4-trifluoromethyl benzenesulfonyl chloride. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve high yields and purity. These synthetic routes underscore the compound's synthetic accessibility while maintaining rigorous control over regioselectivity—a crucial consideration in complex molecule construction.
The applications of 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, fluorinated sulfonamides derived from this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in pathogens while exhibiting low environmental persistence. In materials science, its aromatic structure lends itself to applications in liquid crystals and organic electronics, where electron-deficient systems are desirable.
Advances in computational chemistry have further enhanced the utility of 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride by enabling rapid virtual screening and molecular modeling studies. These tools allow researchers to predict binding affinities and optimize molecular structures before committing resources to laboratory synthesis. Such high-throughput approaches accelerate drug discovery pipelines significantly, making compounds like this one indispensable in modern research.
The safety profile of 2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride is another critical consideration. While not classified as hazardous under standard conditions, appropriate handling protocols must be followed due to its reactivity with strong nucleophiles. Storage should be conducted in inert atmospheres away from moisture and heat sources to prevent decomposition or unwanted side reactions. As with all chemical reagents, thorough characterization through spectroscopic techniques (e.g., NMR, IR) is essential to confirm purity before use in sensitive applications.
Looking ahead, emerging trends suggest that aryl sulfonate fluorides will continue to play a pivotal role in next-generation therapeutics. Innovations such as biodegradable fluorinated scaffolds and photoactivatable derivatives open new avenues for targeted drug delivery systems. Furthermore, green chemistry initiatives are driving efforts toward sustainable synthetic routes that minimize waste generation—a trend that aligns well with industrial-scale production requirements.
In conclusion,2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2171975-28-1) represents a cornerstone compound in modern synthetic chemistry with broad applicability across multiple industries. Its unique structural attributes enable diverse functionalization strategies while offering favorable physicochemical properties for drug development applications。As research progresses,this compound will undoubtedly remain at forefront innovation,contributing novel solutions challenges medicine,agriculture,and beyond。
2171975-28-1 (2-phenyl-4-(trifluoromethyl)benzene-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)